8-{2-[4-(3-Chlorophenyl)piperazinyl]ethyl}-1,6,7-trimethyl-1,3,5-trihydro-4-im idazolino[1,2-h]purine-2,4-dione

• IUPAC Name: 6-[2-[4-(3-chlorophenyl)piperazin-1-yl]ethyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H26ClN7O2/c1-14-15(2)30-18-19(26(3)22(32)25-20(18)31)24-21(30)29(14)12-9-27-7-10-28(11-8-27)17-6-4-5-16(23)13-17/h4-6,13H,7-12H2,1-3H3,(H,25,31,32)
• InChI Key: MMNFQZWJDIUYEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCN4CCN(CC4)C5=CC(=CC=C5)Cl)N(C(=O)NC3=O)C)C
• Molecular Formula: C22H26ClN7O2
• Molecular Weight: 455.9 g/mol

Description

The compound you mentioned is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceutical drugs. Piperazine derivatives show a wide range of biological and pharmaceutical activity.

Synthesis Analysis

The synthesis of piperazine derivatives has been a subject of research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Piperazine derivatives can undergo a variety of reactions.

Scientific Research Applications

Synthesis and Structural Analysis

Research has extensively explored the synthesis of novel purine derivatives, including efforts to synthesize imidazo[1,2-a]-s-triazine nucleosides, showcasing the interest in purine analogues for their antiviral activities. Such synthetic endeavors aim to develop compounds with moderate activity against viruses like rhinovirus at non-toxic dosage levels (Kim et al., 1978). Furthermore, the structural elucidation of these compounds, including their hydrogen-bonding networks and crystallography, provides foundational knowledge for understanding their biological interactions and potential therapeutic applications (Weatherhead-Kloster et al., 2005).

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Many piperazine derivatives are active in the central nervous system, acting on receptors such as the dopamine and serotonin receptors.

Future Directions

The future research directions could involve the synthesis of new derivatives, testing their biological activity, and investigating their mechanism of action. The development of more efficient synthesis methods could also be a focus.